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Audience: Researchers, scientists, and drug development professionals.

Introduction:

AM841 is a potent, high-affinity, covalent agonist for the cannabinoid receptor 1 (CB1).[1] Its

unique characteristic is the presence of an isothiocyanate group, which allows it to form an

irreversible covalent bond with a specific cysteine residue within the sixth transmembrane helix

of the CB1 receptor.[2] This covalent interaction leads to a sustained activation of the receptor.

AM841 has been characterized as a peripherally restricted ligand, exhibiting minimal central

nervous system effects, which makes it a valuable tool for investigating the peripheral actions

of CB1 receptor activation, particularly in the gastrointestinal system.[1][3] This document

provides detailed protocols for key in vitro assays to characterize the binding and functional

activity of AM841 on cannabinoid receptors.

Data Presentation
The following table summarizes the quantitative data for AM841's interaction with cannabinoid

receptors.
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Parameter Receptor Value Assay Type Reference

Binding Affinity

(Ki)
Human CB1 9 nM

Radioligand

Displacement

Assay

[1]

Functional

Potency (EC50)

Rat Hippocampal

Neurons (CB1)
6.8 nM

Inhibition of

Excitatory

Postsynaptic

Currents

(EPSCs)

Functional

Potency (IC50)
Human CB2 0.08 nM

Forskolin-

stimulated cAMP

accumulation

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the canonical signaling pathway of the CB1 receptor upon

agonist binding and the general experimental workflows for characterizing a cannabinoid ligand

like AM841.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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